Cas no 2138425-30-4 (5-[5-(Aminomethyl)-6-fluoropyridin-2-yl]-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-[5-(Aminomethyl)-6-fluoropyridin-2-yl]-1,2-oxazole-3-carboxylic acid
• CAS No: 2138425-30-4
• MF: C₁₀H₈FN₃O₃
• MW: 237.187225341797
• CID: 6402337
• PubChem ID: 165450763
• Update Time: 2025-06-09

5-[5-(Aminomethyl)-6-fluoropyridin-2-yl]-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-712414
• 2138425-30-4
• 5-[5-(aminomethyl)-6-fluoropyridin-2-yl]-1,2-oxazole-3-carboxylic acid
• 5-[5-(Aminomethyl)-6-fluoropyridin-2-yl]-1,2-oxazole-3-carboxylic acid

• Inchi： 1S/C10H8FN3O3/c11-9-5(4-12)1-2-6(13-9)8-3-7(10(15)16)14-17-8/h1-3H,4,12H2,(H,15,16)
• InChI Key： CXHBVHXMIILWST-UHFFFAOYSA-N
• SMILES： FC1=C(CN)C=CC(C2=CC(C(=O)O)=NO2)=N1

Computed Properties

• Exact Mass: 237.05496929g/mol
• Monoisotopic Mass: 237.05496929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.1
• Topological Polar Surface Area: 102Ų

Additional information on 5-[5-(Aminomethyl)-6-fluoropyridin-2-yl]-1,2-oxazole-3-carboxylic acid

Introduction to 5-[5-(Aminomethyl)-6-fluoropyridin-2-yl]-1,2-oxazole-3-carboxylic Acid (CAS No. 2138425-30-4)

5-[5-(Aminomethyl)-6-fluoropyridin-2-yl]-1,2-oxazole-3-carboxylic acid is a significant compound in the field of pharmaceutical chemistry, characterized by its complex molecular structure and diverse potential applications. This compound, identified by the CAS number 2138425-30-4, has garnered attention due to its structural features and its role in the development of novel therapeutic agents. The presence of both fluoropyridine and oxazole moieties in its framework suggests a high degree of chemical versatility, making it a valuable scaffold for medicinal chemistry investigations.

The compound’s name, particularly the aminomethyl substituent at the 5-position of the pyridine ring, indicates its potential as a chiral center or a site for further functionalization. This feature is particularly intriguing for researchers exploring enantioselective synthesis and stereochemical control in drug design. The 1,2-oxazole core is another critical component, known for its stability and ability to participate in various hydrogen bonding interactions, which can be exploited in designing bioactive molecules.

In recent years, there has been a growing interest in fluorinated heterocycles due to their enhanced metabolic stability and improved binding affinity to biological targets. The incorporation of a fluoropyridin-2-yl group into the molecular structure of 5-[5-(Aminomethyl)-6-fluoropyridin-2-yl]-1,2-oxazole-3-carboxylic acid aligns with this trend, positioning it as a promising candidate for drug discovery programs. Studies have demonstrated that fluorinated pyridines can modulate pharmacokinetic properties, making them attractive for optimizing drug candidates.

The oxazole ring, a five-membered heterocycle containing oxygen and nitrogen atoms, is well-documented for its role in various biologically active compounds. Its ability to engage in multiple hydrogen bonding interactions with biological targets makes it a versatile moiety in medicinal chemistry. The combination of an oxazole ring with a fluoropyridine substituent in 5-[5-(Aminomethyl)-6-fluoropyridin-2-yl]-1,2-oxazole-3-carboxylic acid suggests potential applications in targeting enzymes and receptors involved in critical biological pathways.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and interactions of such complex molecules with high accuracy. The structural features of 5-[5-(Aminomethyl)-6-fluoropyridin-2-yl]-1,2-oxazole-3-carboxylic acid have been modeled using molecular docking simulations, revealing promising interactions with various protein targets. These simulations have highlighted the compound’s potential as an inhibitor or modulator of key enzymes involved in inflammatory responses, cancer progression, and neurodegenerative diseases.

The synthesis of 5-[5-(Aminomethyl)-6-fluoropyridin-2-yl]-1,2-oxazole-3-carboxylic acid involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Researchers have employed advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenations to construct the desired molecular framework. The use of these methods not only enhances the efficiency of the synthesis but also allows for the introduction of additional functional groups at strategic positions within the molecule.

The pharmacological evaluation of 5-[5-(Aminomethyl)-6-fluoropyridin-2-yl]-1,2-oxazole-3-carboxylic acid has been conducted using both in vitro and in vivo models. Preliminary results indicate that the compound exhibits significant activity against several disease-related targets. For instance, studies have shown that it can inhibit the activity of enzymes involved in inflammation by modulating cytokine production pathways. Additionally, its ability to interact with specific receptors has been linked to potential therapeutic effects in neurological disorders.

The compound’s solubility profile and bioavailability are critical factors that determine its suitability for clinical development. Extensive studies have been performed to optimize these properties through structural modifications and formulation strategies. The presence of polar functional groups such as hydroxyl and amine moieties enhances solubility while maintaining stability under various conditions. These characteristics make 5-[5-(Aminomethyl)-6-fluoropyridin-2-yl]-1,2-oxazole-3-carboxylic acid a promising candidate for further development into a therapeutic agent.

The regulatory landscape for new drug candidates requires rigorous testing to ensure safety and efficacy before they can be approved for clinical use. Researchers are currently navigating this process by conducting comprehensive toxicological studies and pharmacokinetic evaluations. The results from these studies will provide valuable insights into the compound’s potential as a drug candidate and guide subsequent development efforts.

In conclusion, 5-[5-(Aminomethyl)-6-fluoropyridin-2-yl]-1,2-oxazole-3-carboxylic acid (CAS No. 2138425-30-4) represents a significant advancement in pharmaceutical chemistry due to its complex structure and diverse applications. Its unique combination of structural features positions it as a valuable scaffold for drug discovery programs targeting various diseases. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in developing next-generation treatments.